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Compound of Interest

Compound Name: Pentafluorophenylhydrazine

Cat. No.: B1196947

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of pentafluorophenylhydrazine (PFPH), a key
reagent in chemical synthesis and analysis. It covers its chemical and physical properties,
comprehensive safety information, and detailed experimental protocols.

Chemical and Physical Properties

Pentafluorophenylhydrazine is a solid, beige powder at room temperature. Its fundamental
properties are summarized below.

Identifier Value Reference
CAS Number 828-73-9 [1][2][3]
Molecular Formula CeHsFsN:2 [2][3]
Molecular Weight 198.09 g/mol

Melting Point 74-79 °C [2][4]
Boiling Point 117.6+40.0 °C at 760 mmHg [1]
Appearance Beige Powder Solid [2][4]
Solubility No information available [2]
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Safety Data and Hazard Information

Pentafluorophenylhydrazine is classified as a hazardous substance. Appropriate handling

and storage procedures are critical to ensure laboratory safety.

Hazard Classification:

Classification Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —
_p g g Y H335
Single exposure

May cause respiratory

irritation.

Safety Precautions and Personal Protective Equipment (PPE):
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Precautionary Statement Code Description
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Storage and Handling

Storage Class

11 (Combustible Solids)

Storage Conditions

Keep container tightly closed in a dry and well-

ventilated place.

Recommended PPE

Dust mask type N95 (US), Eyeshields, Gloves.

Experimental Protocol: Derivatization of Carbonyl

Compounds

Pentafluorophenylhydrazine is widely used as a derivatizing agent for carbonyl compounds

(aldehydes and ketones) to enhance their detection and quantification by gas chromatography
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(GC) and mass spectrometry (MS). The resulting pentafluorophenylhydrazones are more
volatile and have excellent electron-capture properties.

Objective: To prepare pentafluorophenylhydrazone derivatives of a carbonyl-containing sample
for GC-MS analysis.

Materials:

Pentafluorophenylhydrazine (PFPH)

o Sample containing carbonyl compounds

e Anhydrous solvent (e.g., hexane, toluene)

e Anhydrous sodium sulfate

e Reaction vials with screw caps

e Heating block or water bath

¢ GC-MS system

Methodology:

o Reagent Preparation: Prepare a 1 mg/mL solution of PFPH in the chosen anhydrous solvent.

o Sample Preparation: Dissolve a known amount of the sample in the same solvent. If the
sample is aqueous, perform a liquid-liquid extraction into a suitable organic solvent and dry
the extract with anhydrous sodium sulfate.

e Derivatization Reaction:

o In a reaction vial, mix 100 pL of the sample solution with 100 uL of the PFPH reagent
solution.

o Seal the vial tightly.
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o Heat the mixture at 60-80°C for 30-60 minutes. The optimal time and temperature may
vary depending on the specific carbonyl compounds.

o Sample Cleanup (if necessary):

o After cooling to room temperature, the reaction mixture can be washed with deionized
water to remove excess reagent.

o The organic layer is then dried over anhydrous sodium sulfate.
e Analysis:
o Inject an aliquot of the final solution into the GC-MS system.

o The pentafluorophenylhydrazone derivatives are then separated on the GC column and
detected by the mass spectrometer.

Workflow and Visualization

The derivatization process can be visualized as a straightforward workflow.

Preparation

Sample Solution Reaction Analysis
(with Carbonyls)

’ Derivatization
Mix Sample Heat (60-80°C) Cool and »| GC-MS Analysis
and Reagent Cleanup

PFPH Reagent ?
Solution

Click to download full resolution via product page
Caption: Workflow for the derivatization of carbonyl compounds using PFPH.

This logical diagram illustrates the sequential steps from sample and reagent preparation
through the chemical reaction to the final analysis, providing a clear visual guide for the
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experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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